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Compound of Interest

Compound Name: Nickel-63

Cat. No.: B225782

Application Note: This document provides a detailed protocol for the radiochemical separation
of Nickel-63 (°3Ni), a pure beta-emitting radionuclide, from various radioactive waste streams.
The accurate determination of ®3Ni is crucial for the characterization and management of low
and intermediate-level radioactive waste, particularly during the decommissioning of nuclear
facilities.[1][2] Due to its low-energy beta emission, 8Ni cannot be measured directly and
requires a thorough chemical separation from interfering radionuclides and the sample matrix
prior to quantification by liquid scintillation counting (LSC).[3][4]

This protocol is intended for researchers, scientists, and professionals in the fields of
radiochemistry, nuclear waste management, and drug development who require a reliable
method for the isolation and measurement of ®3Ni. The described procedure integrates
precipitation and chromatographic techniques to achieve high chemical recovery and
decontamination from common interferences.

Experimental Protocols

The following protocol outlines a common and effective method for the separation of ®3Ni from
radioactive waste, particularly from solid matrices like concrete and steel, as well as from
agueous samples. The procedure involves sample dissolution, initial purification by hydroxide
precipitation, and final purification using extraction chromatography.

1. Sample Preparation and Dissolution:
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The initial step involves the dissolution of the waste sample to bring the ®3Ni into an aqueous
solution. The method of dissolution depends on the sample matrix.

e Concrete Samples:
o Arepresentative sample of the concrete is crushed and homogenized.
o The sample is ashed at a high temperature (e.g., 500-900°C) to remove organic matter.[4]

o The ashed sample is then leached with a strong acid, typically aqua regia (a mixture of
nitric acid and hydrochloric acid), to dissolve the nickel and other metals.[3][4]
Alternatively, a fusion with an alkaline flux can be used for complete dissolution of silicate
matrices.[4]

o Metal Samples (Steel, etc.):
o The metal sample is cleaned to remove surface contaminants.

o The sample is dissolved in a suitable strong acid, such as aqua regia or concentrated
nitric acid.[2]

e Aqueous Samples (Wastewater):

o The sample is acidified with nitric acid to prevent the precipitation of metal hydroxides.[5]

[6]

o A known amount of stable nickel carrier is added to the sample to allow for the
determination of the chemical yield of the separation process.[5][7]

2. Hydroxide Precipitation (Initial Separation):
This step aims to concentrate the ¢3Ni and separate it from the bulk of the sample matrix.

» To the acidic sample solution containing the dissolved nickel, add a stable nickel carrier if not
already added.

o Adjust the pH of the solution to approximately 9-10 by adding ammonium hydroxide or
sodium hydroxide.[5][7] This will precipitate the nickel as nickel hydroxide, along with other
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metal hydroxides such as iron and cobalt.

The precipitate is separated from the supernatant by centrifugation or filtration. The
supernatant is discarded.

The hydroxide precipitate is then dissolved in a minimal amount of concentrated acid (e.g.,
hydrochloric acid or nitric acid).[5][7]

. Anion Exchange Chromatography (Removal of Interferences):

This step is crucial for removing interfering radionuclides, particularly Cobalt-60 (°°Co) and

Iron-55 (>3Fe), which often accompany ®3Ni in radioactive waste.[2][7]

The dissolved precipitate from the previous step is loaded onto an anion exchange resin
column (e.g., Dowex 1x8) that has been pre-conditioned with concentrated hydrochloric acid
(e.g., 9M HCI).[2]

Under these conditions, cobalt and iron form anionic chloride complexes that are retained by
the resin, while nickel passes through the column.[2]

The column is washed with concentrated HCI to ensure the complete elution of nickel. The
eluate containing the purified nickel fraction is collected.

. Dimethylglyoxime (DMG) Precipitation (Specific Nickel Separation):

For further purification, a highly selective precipitation of nickel using dimethylglyoxime (DMG)

can be performed.[2][3]

The pH of the nickel-containing eluate is adjusted to a slightly alkaline condition (pH 8-9).

A solution of DMG in ethanol is added to the solution, which results in the formation of a
characteristic bright red precipitate of nickel-dimethylglyoxime (Ni-DMG).[2]

The Ni-DMG precipitate is collected by filtration, washed, and then re-dissolved in a strong
acid like nitric acid.

. Extraction Chromatography (Final Purification):

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/leitstelle_h_ni_63_awass_01_v1992_09_en.pdf
https://www.researchgate.net/publication/223831243_Determination_of_63Ni_and_55Fe_in_nuclear_waste_samples_using_radiochemical_separation_and_liquid_scintillation_counting
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/fe-55-and-ni-63-in-radioactive-waste
https://www.researchgate.net/publication/223831243_Determination_of_63Ni_and_55Fe_in_nuclear_waste_samples_using_radiochemical_separation_and_liquid_scintillation_counting
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/fe-55-and-ni-63-in-radioactive-waste
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/fe-55-and-ni-63-in-radioactive-waste
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/fe-55-and-ni-63-in-radioactive-waste
https://www.researchgate.net/publication/236143849_Determination_of_63_Ni_in_the_low_level_solid_radioactive_waste
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/fe-55-and-ni-63-in-radioactive-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The final purification step utilizes an extraction chromatography resin that is highly selective for
nickel, such as Eichrom's Ni Resin.[3][7][8]

e The dissolved Ni-DMG precipitate is loaded onto the Ni Resin column, which has been pre-
conditioned according to the manufacturer's instructions.

« Interfering ions are washed from the column with appropriate reagents, as specified by the
resin manufacturer.

e The purified ®3Ni is then eluted from the column using a strong acid, typically 3M nitric acid.

[4]
6. Source Preparation and Liquid Scintillation Counting:
e The purified 3Ni eluate is evaporated to near dryness.

e The residue is redissolved in a small volume of dilute acid and mixed with a liquid scintillation
cocktail.[3][4]

e The activity of ®3Ni is then measured using a liquid scintillation counter.[2][8] The chemical
yield of the entire procedure is determined by measuring the recovery of the stable nickel
carrier, for example, by inductively coupled plasma optical emission spectrometry (ICP-OES)
or atomic absorption spectrometry (AAS).[6]

Data Presentation

The following table summarizes typical quantitative data reported for the radiochemical
separation of e3Ni from radioactive waste.
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Parameter Reported Values References

Chemical Yield 49 - 71% [3114]

60 - 70% (for environmental 3]

samples)

> 90% [719]

Detection Limit (LSC) 0.002 Bg/g (for a 50g sample) [3114]
0.014 Bq [7]

_— > 10 for interfering
Decontamination Factor _ _ [7]
radionuclides

Mandatory Visualization

The following diagram illustrates the experimental workflow for the radiochemical separation of
Nickel-63 from radioactive waste.
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Caption: Workflow for the radiochemical separation of Nickel-63.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b225782?utm_src=pdf-custom-synthesis
https://db.koreascholar.com/Article/Detail/431560
https://db.koreascholar.com/Article/Detail/431560
https://db.koreascholar.com/Article/Detail/431560
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/fe-55-and-ni-63-in-radioactive-waste
https://www.researchgate.net/publication/236143849_Determination_of_63_Ni_in_the_low_level_solid_radioactive_waste
https://akjournals.com/downloadpdf/journals/10967/289/1/article-p251.pdf
https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/leitstelle_h_ni_63_awass_01_v1992_09_en.pdf
https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/Messanleitungen_2024/H-Fe-55_Ni-63-AWASS-01_V2023-07_EN_bf.pdf
https://www.researchgate.net/publication/223831243_Determination_of_63Ni_and_55Fe_in_nuclear_waste_samples_using_radiochemical_separation_and_liquid_scintillation_counting
https://d-nb.info/1370755406/34
https://www.researchgate.net/publication/257612049_Rapid_separation_of_nickel_for_59Ni_and_63Ni_activity_measurement_in_radioactive_waste_samples
https://www.benchchem.com/product/b225782#protocol-for-radiochemical-separation-of-nickel-63-from-radioactive-waste
https://www.benchchem.com/product/b225782#protocol-for-radiochemical-separation-of-nickel-63-from-radioactive-waste
https://www.benchchem.com/product/b225782#protocol-for-radiochemical-separation-of-nickel-63-from-radioactive-waste
https://www.benchchem.com/product/b225782#protocol-for-radiochemical-separation-of-nickel-63-from-radioactive-waste
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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